6-(Trifluoromethyl)naphthalen-2-ol
Overview
Description
6-(Trifluoromethyl)naphthalen-2-ol is a chemical compound with the molecular formula C11H7F3O . It is a white solid .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a trifluoromethyl group (-CF3) attached to a naphthalen-2-ol moiety . The exact structure would require further analysis using techniques such as X-ray crystallography .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, naphthalen-2-ol, a related compound, has been used in various organic transformations due to its multiple reactive sites .Physical and Chemical Properties Analysis
This compound is a white solid . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
1. Removal of Pollutants
6-(Trifluoromethyl)naphthalen-2-ol has been studied in the context of environmental science, particularly for the efficient removal of pollutants from aqueous solutions. Shao et al. (2016) explored its extraction from dye wastewater, highlighting its significance in the treatment of biologically recalcitrant pollutants (Shao et al., 2016).
2. Optical Properties
In the field of optical science, this compound derivatives demonstrate significant nonlinear optical properties. Sreenath et al. (2018) conducted an experimental and theoretical investigation into these properties, indicating potential applications in optoelectronics and photonics (Sreenath et al., 2018).
3. Synthesis of Antiinflammatory Compounds
In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for antiinflammatory activity. Goudie et al. (1978) found that compounds with a small lipophilic group at the 6 position of naphthalene showed promising antiinflammatory activity (Goudie et al., 1978).
4. Development of Novel Materials
In materials science, trifluoromethyl-substituted derivatives of this compound have been used to synthesize fluorinated polyimides. Chung and Hsiao (2008) demonstrated the potential of these polyimides in creating strong, transparent, and flexible films with low moisture absorption and dielectric constants (Chung & Hsiao, 2008).
5. Applications in DNA Studies
In biochemistry, naphthalene-based compounds have been employed in studying DNA interactions. Verga et al. (2010) researched the photogeneration and reactivity of naphthoquinone methides, derived from 6-hydroxymethylnaphthalen-2-ol, as purine selective DNA alkylating agents (Verga et al., 2010).
Properties
IUPAC Name |
6-(trifluoromethyl)naphthalen-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F3O/c12-11(13,14)9-3-1-8-6-10(15)4-2-7(8)5-9/h1-6,15H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCJDAAXIBIPERT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)O)C=C1C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30766667 | |
Record name | 6-(Trifluoromethyl)naphthalen-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30766667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116511-74-1 | |
Record name | 6-(Trifluoromethyl)naphthalen-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30766667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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